Cas no 3326-32-7 (FITC)

FITC (fluorescein 5-isothiocyanate) is a fluorescent probe for amine labeling FITC is a fluorescent dye sensitive to pH and Cu2 +
FITC structure
FITC structure
FITC
3326-32-7
C21H11NO5S
389.38
MFCD00005063
44038
24894933

FITC Properties

Names and Identifiers

    • Fluorescein isothiocyanate isomer I
    • FITC
    • Fluorescein 5-Isothiocyanate (isomer I)
    • 3',6'-Dihydroxy-5-isothiocyanato-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
    • 5-FITC
    • Fluorescein 5-isothiocyanate
    • Fluorescein isothiocyanate isomer
    • Fluorescein Isothiocyanate Isomer I (FITC-I )
    • Fluorescein5(6)-isothiocyanate
    • 5-FITC (isomer I)
    • 5-Fluorescein isothiocyanate
    • 5-Isothiocyanatofluorescein (isomer I)
    • 5-Isothionatofluorescein
    • FITC ISOMER
    • FITC isomer I
    • FITC I
    • FITC,Fluorescein 5-isothiocyanate
    • FITC-I
    • Flu
    • Fluorescein Isothiocyanate (isomer I)
    • fluorescein isothiocyanate isomer 1
    • Fluorescein-5-isothiocyanate
    • 5-Isothiocyanato fluorescein
    • 3',6'-Dihydroxy-5-isothiocyanato-spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one
    • BCP04195
    • Spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one, 3',6'-dihydroxy-5-isothiocyanato-
    • Fluorescein isothiocyanate isomer I, >=97.5% (HPLC)
    • Fluorescein 5(6)-isothiocyanate
    • UNII-I223NX31W9
    • 7BUU93N0HM
    • UNII-7BUU93N0HM
    • Fluorescein-5-isothiocyanat
    • EINECS 248-207-7
    • FLUORESCEIN ISOTHIOCYANATE [WHO-DD]
    • Fluorescein 5 isothiocyanate
    • Fluorescein 5-isothiocyanate;
    • GS-6079
    • SCHEMBL71426
    • 3',6'dihydroxy5isothiocyanatospiro(isobenzofuran1(3H),9'(9H)xanthen)3one
    • 3',6'-dihydroxy-6-isothiocyanato-spiro[isobenzofuran-3,9'-xanthene]-1-one
    • 3',6'-dihydroxy-5-isothiocyanato-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
    • FITC, 5-
    • FLUORESCEIN ISOTHIOCYANATE, ISOMER 1
    • 3',6'Dihydroxy5(or 6)isothiocyanatospiro(isobenzofuran1(3H),9'(9H)xanthene)3one
    • SY011095
    • AKOS015897625
    • MFCD00005063
    • 3',6'-dihydroxy-5-isothiocyanato-3H-spiro(2-benzofuran-1,9'-xanthen)-3-one
    • 3',6'-dihydroxy-5-isothiocyanato-3H-spiro[2-benzofuran-1,9'-xanthen]-3-one
    • NCGC00260364-01
    • J-100155
    • Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 3',6'-dihydroxy-5-isothiocyanato-
    • 5-Fluoresceinisothiocyanate
    • DTXSID80892440
    • F0026
    • Spiro(isobenzofuran1(3H),9'(9H)xanthen)3one, 3',6'dihydroxy5isothiocyanato
    • CHEBI:37926
    • 3',6'-dihydroxy-5-isothiocyanato-3H-spiro[2-benzofuran-1,9'-xanthene]-3-one
    • Fluorescein-4-Isothiocyanate
    • Benzoic acid, 2-(6-hydroxy-3-oxo-3H-xanthen-9-yl)-, monoisothiocyanato deriv.
    • NS00028252
    • fluorescein 5-isothiocyanate
    • Fluorescein isothiocyanate isomer I-Celite(R)
    • Fluorescein-5(or 6)-isothiocyanate
    • 5-isothiocyanatofluorescein
    • Fluorescein isothiocyanate isomer I-Celite(R), suitable for fluorescent labeling techniques
    • Q59647575
    • 3',6'-dihydroxy-5-isothiocyanato-3H-spiro(2-benzofuran-1,9'-xanthene)-3-one
    • CHEBI:37918
    • 6-isothiocyanato-3',6'-bis(oxidanyl)spiro[2-benzofuran-3,9'-xanthene]-1-one
    • GLXC-10848
    • 3326-32-7
    • Fluorescein-5-isothiocyanate (FITC)
    • FLUORESCEIN-5-ISOTHIOCYANATE
    • 2-(6-Hydroxy-3-oxo-(3H)-xanthen-9-yl)-5-isothiocyanatobenzoic acid
    • Fluorescein isothiocyanate isomer I, 90%
    • A818907
    • FITC, Fluorescein isothiocyanate
    • 3',6'-dihydroxy-4-isothiocyanato-3H-spiro(2-benzofuran-1,9'-xanthen)-3-one
    • FITC isomer 1
    • 3',6'-dihydroxy-6-isothiocyanato-1-spiro[isobenzofuran-3,9'-xanthene]one
    • F-3000
    • A821696
    • DSSTox_GSID_49408
    • Tox21_202818
    • s6928
    • CAS-27072-45-3
    • Fluorescein 5-Isothiocyanate, Isomer 1 (~90%)
    • DTXCID3029368
    • F-2999
    • 3',6'-dihydroxy-4-isothiocyanato-3H-spiro[2-benzofuran-1,9'-xanthen]-3-one
    • AC-37042
    • FITC ISOMER I
    • I223NX31W9
    • 5 Isothiocyanatofluorescein
    • Fluorescein 5(6)-isothiocyanate, >=90% (HPLC)
    • 5(6)-Fluorescein isothiocyanate
    • BP-23367
    • DSSTox_RID_83483
    • F04-0012
    • Fluorescein 5-Isothiocyanate, Isomer 1, 95%
    • BP-30030
    • 3',6'-dihydroxy-6-isothiocyanatospiro[2-benzofuran-3,9'-xanthene]-1-one
    • Fluorescein isothiocyanate isomer I, suitable for protein labeling, >=90% (HPLC), powder
    • CHEMBL516313
    • EX-A1778
    • DSSTox_CID_29368
    • Fluorescein 5(6)isothiocyanate
    • Fluorescein5(or 6)isothiocyanate
    • F5ITC
    • FITC?
    • Fluoreszein-5-isothiocyanat
    • FITC-Celite(R)
    • Spiro(isobenzofuran1(3H),9'(9H)xanthen)3one, 3',6'dihydroxy5(or 6)isothiocyanato
    • HY-66019
    • 5-FITC;5-Isothiocyanato fluorescein
    • Fluorescein-5-isothiocyanate tech.
    • 3',6'-dihydroxy-5-isothiocyanatospiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one
    • DA-53249
    • EINECS 222-042-0
    • Fluorescein isothiocyanate isomer I, tech grade
    • Epitope ID:115575
    • Fluorescein isothiocyanic acid
    • Fluoreszeinisothiocyanat
    • +Expand
    • MFCD00005063
    • MHMNJMPURVTYEJ-UHFFFAOYSA-N
    • 1S/C21H11NO5S/c23-12-2-5-16-18(8-12)26-19-9-13(24)3-6-17(19)21(16)15-4-1-11(22-10-28)7-14(15)20(25)27-21/h1-9,23-24H
    • O=C1OC2(C3=C(OC4=C2C=CC(O)=C4)C=C(O)C=C3)C5=C1C=C(N=C=S)C=C5
    • 1407295

Computed Properties

  • 389.03600
  • 2
  • 6
  • 1
  • 389.035793
  • 28
  • 668
  • 0
  • 0
  • 0
  • 0
  • 0
  • 2
  • 4.8
  • 5
  • 0
  • 88.4

Experimental Properties

  • 4.40010
  • 120.44000
  • 1.5060 (estimate)
  • Almost insoluble
  • ~708.6 °C at 760 mmHg
  • >360 °C (lit.)
  • 382.4 °C
  • Slightly soluble in DMSO, ethanol, methanol DMF and acetone
  • Yellow powder
  • Stability Stable, but moisture-sensitive. Incompatible with strong oxidizing agents, strong bases, amines, acids.
  • Uncertain
  • Moisture Sensitive
  • 2.2, 4.4, 6.7(at 25℃)
  • 490nm
  • Weak green uorescence (6.0) to strong green uorescence (7.2)
  • 1.3423 (rough estimate)

FITC Security Information

  • GHS08 GHS08
  • 3
  • S22;S26;S36/37/39;S45
  • S22-S45-S36/37/39-S26-S36/37
  • R22; R36/37/38; R42/43
  • Xn Xn
  • NONH for all modes of transport
  • H317,H334
  • P261,P280,P342+P311
  • dangerous
  • -20°C, protect from light, stored under nitrogen
  • 42/43
  • Danger
  • Yes
  • 10

FITC Customs Data

  • 29329990

FITC Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P000EJP-1mg
Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 3',6'-dihydroxy-5-isothiocyanato-
3326-32-7 98%
1mg
$5.00 2024-05-05
A2B Chem LLC
AA18053-1mg
Fluorescein isothiocyanate isomer I, tech grade
3326-32-7 98%
1mg
$5.00 2024-04-20
AAPPTec
CTZ005-100mg
5-FITC
3326-32-7
100mg
$65.00 2024-07-20
Aaron
AR000ES1-100mg
Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 3',6'-dihydroxy-5-isothiocyanato-
3326-32-7 96%
100mg
$8.00 2024-07-18
abcr
AB178737-250 mg
Fluorescein isothiocyanate, isomer 1, 95%; .
3326-32-7 95%
250 mg
€156.30 2023-07-20
Ambeed
A770877-1mg
3',6'-Dihydroxy-5-isothiocyanato-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
3326-32-7 98%
1mg
$6.0 2024-05-31
Apollo Scientific
BIF4014-100mg
FITC I
3326-32-7
100mg
£60.00 2024-05-23
eNovation Chemicals LLC
D910833-1g
Fluorescein Isothiocyanate Isomer I
3326-32-7 95%
1g
$165 2022-09-03
MedChemExpress
HY-66019-10mM*1mLinDMSO
FITC
3326-32-7 98.77%
10mM*1mLinDMSO
¥550 2023-07-26
S e l l e c k ZHONG GUO
S6928-25mg
Fluorescein-5-isothiocyanate (FITC)
3326-32-7 98.88%
25mg
¥794.58 2023-09-15

FITC Suppliers

Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:3326-32-7)
JI ZHI SHI JI
18117592386
3007522982@qq.com
SHANG HAI MAI RUI ER SHENG HUA Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:3326-32-7)
HUANG JING LI
18025840623
sz@meryer.com
Hubei Hanwei Chemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:3326-32-7)
LI JUN
15791925948
2801519207@qq.com
HU BEI YONG KUO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:3326-32-7)
SUN YAO
18064098002
1248580055@qq.com
Shanghai Macklin Biochemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:3326-32-7)
SHEN JING LI
15221275939
shenlinxing@macklin.cn
SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.
Audited Supplier Audited Supplier
(CAS:3326-32-7)
MO HANG QI
17002132182
3146474380@qq.com
Suzhou Yacoo Science Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:3326-32-7)
YA KE
13451648594
sales@yacoo.com.cn

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